2-Isopropyl-2-methyloxirane
Overview
Description
2-Isopropyl-2-methyloxirane is a chemical compound with the molecular formula C6H12O . It has an average mass of 100.159 Da and a monoisotopic mass of 100.088814 Da .
Synthesis Analysis
The synthesis of 2-Isopropyl-2-methyloxirane involves several methods . The reaction conditions include the use of sodium hydrogencarbonate and 3-chloro-benzenecarboperoxoic acid in dichloromethane for 12 hours at ambient temperature .Molecular Structure Analysis
The molecular structure of 2-Isopropyl-2-methyloxirane can be determined using various techniques such as 3D electron diffraction (3D ED)/Micro electron diffraction (MicroED) . This method enables the determination of three-dimensional molecular structures from sub-μm microcrystals .Physical And Chemical Properties Analysis
2-Isopropyl-2-methyloxirane has a density of 0.9±0.1 g/cm3, a boiling point of 85.7±8.0 °C at 760 mmHg, and a vapour pressure of 77.0±0.1 mmHg at 25°C . It has an enthalpy of vaporization of 31.2±3.0 kJ/mol and a flash point of 1.1±15.3 °C . The compound has a molar refractivity of 29.3±0.3 cm3 .Scientific Research Applications
2-Isopropyl-2-methyloxirane: A Comprehensive Analysis of Scientific Research Applications
Biological Activity in Steroids: Oxiranes, such as 2-Isopropyl-2-methyloxirane, are found in various steroids with significant biological activity. These compounds are derived from diverse sources like fungi, plants, algae, and marine invertebrates and play a crucial role in the structural diversity and biological functions of these organisms .
Synthetic Chemistry Ring Opening Reactions: In synthetic chemistry, oxiranes are pivotal in ring-opening reactions. These reactions are fundamental for creating a wide array of chemical structures and are essential in synthesizing complex molecules .
Synthetic Chemistry Ring Expansion: Ring expansion reactions involving oxiranes allow chemists to increase the size of a cyclic molecule. This is particularly useful in the synthesis of larger, more complex structures from smaller precursors .
Meinwald Rearrangement: The Meinwald rearrangement is a chemical reaction where oxiranes undergo transformation to produce aldehydes or ketones. This reaction is valuable for the synthesis of various carbonyl-containing compounds .
Cycloaddition Reactions: Oxiranes can participate in cycloaddition reactions, which are crucial for forming cyclic compounds. These reactions are widely used in the synthesis of natural products and pharmaceuticals .
Enzyme Hydrolysis: Enzymatic hydrolysis of oxiranes is an important reaction in biological systems and biocatalysis. This process can be used to produce enantiomerically pure compounds, which are important in pharmaceutical applications .
Future Directions
Mechanism of Action
Biochemical Pathways
A related compound, isoprene-derived β-epoxydiols (β-iepox), has been studied . In the gas phase under low-nitric-oxide (NO) conditions, the addition of the atmospheric hydroxyl radical (OH) followed by rapid addition of O2 yields isoprene-derived hydroxyperoxyl radicals . The major sink (> 90%) for the peroxyl radicals is a sequential reaction with the hydroperoxyl radical (HO2), OH, and O2, which is then followed by the elimination of OH to yield a mixture of cis- and trans-(2-methyloxirane-2,3-diyl)dimethanol (cis- and trans-β-IEPOX) .
Result of Action
It is known that isoprene-derived β-epoxydiols (β-iepox) are rapidly taken up into acidic aerosols to form secondary organic aerosol (soa) . IEPOX-derived SOA makes a significant mass contribution to fine particulate matter (PM2.5), which is known to be a major factor in climate forcing as well as adversely affecting respiratory and cardiovascular systems of exposed populations .
Action Environment
It is known that the formation of isoprene-derived β-epoxydiols (β-iepox) is influenced by low-nitric-oxide (no) conditions in the gas phase .
properties
IUPAC Name |
2-methyl-2-propan-2-yloxirane |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H12O/c1-5(2)6(3)4-7-6/h5H,4H2,1-3H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
JATXAMXFNMUGBL-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)C1(CO1)C |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H12O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID70880710 |
Source
|
| Record name | oxirane, 2-methyl-2-(1-methylethyl)- | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID70880710 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
100.16 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
72221-03-5 |
Source
|
| Record name | 2-Methyl-2-(1-methylethyl)oxirane | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=72221-03-5 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | 2-Isopropyl-2-methyloxirane | |
| Source | ChemIDplus | |
| URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0072221035 | |
| Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
| Record name | oxirane, 2-methyl-2-(1-methylethyl)- | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID70880710 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | 2-isopropyl-2-methyloxirane | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.069.515 | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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